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Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive technical overview of the isoelectric point (pI) of the

dipeptide alanyl-lysine. It covers the theoretical calculation of its pI based on the pKa values of

its ionizable groups and details the key experimental protocols for its empirical determination.

This guide is intended to serve as a practical resource for professionals in biochemistry,

pharmaceutical sciences, and related fields where understanding the electrochemical

properties of peptides is critical.

Introduction to the Isoelectric Point
The isoelectric point (pI) is the specific pH at which a molecule, such as a peptide, carries no

net electrical charge.[1][2] At this pH, the positive and negative charges on the molecule are

perfectly balanced, resulting in a neutral zwitterionic state.[3][4] The pI is a critical

physicochemical parameter that influences a peptide's solubility, stability, and behavior in

electric fields.[2][5] For drug development professionals, understanding the pI is crucial as it

can affect a drug's formulation, solubility, and bioavailability.[2][6] Proteins and peptides are
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least soluble at their isoelectric point, a property that is often exploited in purification techniques

like isoelectric precipitation.[2]

Alanyl-lysine is a dipeptide composed of alanine and lysine. It possesses three ionizable

groups that determine its net charge at any given pH:

The N-terminal α-amino group of alanine.

The C-terminal α-carboxyl group of lysine.

The ε-amino group in the side chain of lysine.

Due to the presence of two amino groups and one carboxyl group, alanyl-lysine is classified as

a basic dipeptide.

Theoretical Calculation of the Isoelectric Point
The pI of a peptide is calculated from the pKa values of its ionizable functional groups. For a

basic peptide like alanyl-lysine, which has two cationic groups (the amino groups) and one

anionic group (the carboxyl group), the pI is the average of the pKa values of the two most

similar acidic groups, which in this case are the two ammonium groups.[4]

The calculation proceeds as follows:

Identify all ionizable groups and their respective pKa values.

Determine the charge of the peptide at various pH ranges.

The pI is the average of the two pKa values that flank the pH at which the peptide has a net

charge of zero.

The overall charge of the peptide transitions from +2 at very low pH, to +1, then to 0 (the

zwitterion), and finally to -1 at very high pH. The zwitterionic form exists between the

deprotonation of the N-terminal amino group and the lysine side-chain amino group. Therefore,

the pI is calculated by averaging the pKa values of these two groups.

Data Presentation: pKa and pI Values
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The following table summarizes the approximate pKa values for the ionizable groups of alanyl-

lysine and its calculated isoelectric point. Note that pKa values for amino acid residues within a

peptide can vary slightly from those of free amino acids.

Ionizable Group Residue Approximate pKa

α-Carboxyl (-COOH) C-terminal (Lysine) ~2.18

α-Amino (-NH3+) N-terminal (Alanine) ~9.87

ε-Amino (-NH3+) Side Chain (Lysine) ~10.35-10.54

Calculated Isoelectric Point (pI) Alanyl-Lysine ~10.11 - 10.21

Calculation Example: Using the pKa values of the N-terminal amino group (~9.87) and the

lysine side-chain amino group (~10.35), the pI is calculated as: pI = (pKaN-terminal + pKaε-

amino) / 2 = (9.87 + 10.35) / 2 = 10.11[7]

Logical Pathway: Charge States of Alanyl-Lysine
The net charge of alanyl-lysine is dependent on the pH of the surrounding environment relative

to the pKa values of its ionizable groups. The following diagram illustrates the predominant

charge state of the dipeptide in different pH ranges.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426

Email: info@benchchem.com
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